Cas no 52177-09-0 (N-ethyl-3-methyl-4-nitroaniline)

• Product name: N-ethyl-3-methyl-4-nitroaniline
• CAS No: 52177-09-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 1576078
• PubChem ID: 43436109

N-ethyl-3-methyl-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-ethyl-3-methyl-4-nitro-
• N-ethyl-3-methyl-4-nitroaniline
• SCHEMBL6358511
• EN300-165952
• 52177-09-0
• OBINZXFYJFGKBK-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H12N2O2/c1-3-10-8-4-5-9(11(12)13)7(2)6-8/h4-6,10H,3H2,1-2H3
• InChI Key： OBINZXFYJFGKBK-UHFFFAOYSA-N
• SMILES： CCNC1=CC(=C(C=C1)[N+](=O)[O-])C

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17

Additional information on N-ethyl-3-methyl-4-nitroaniline

N-ethyl-3-methyl-4-nitroaniline (CAS No. 52177-09-0): An Overview of Its Properties, Applications, and Recent Research

N-ethyl-3-methyl-4-nitroaniline (CAS No. 52177-09-0) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and materials science. This compound is characterized by its unique molecular structure, which includes an aromatic ring substituted with nitro, methyl, and ethyl groups. The combination of these functional groups imparts specific chemical and physical properties that make N-ethyl-3-methyl-4-nitroaniline a valuable intermediate in various synthetic processes.

The chemical formula of N-ethyl-3-methyl-4-nitroaniline is C₁₀H₁₃NO₂. It is a yellow crystalline solid at room temperature and has a melting point of approximately 85°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These physical properties make it suitable for use in various chemical reactions and formulations.

In the context of synthetic chemistry, N-ethyl-3-methyl-4-nitroaniline serves as a key intermediate in the synthesis of dyes, pigments, and other fine chemicals. The nitro group can be reduced to an amino group, which can then undergo further reactions to form a variety of derivatives. This versatility has led to its widespread use in the dye industry for the production of azo dyes and other colorants.

Recent research has also explored the potential applications of N-ethyl-3-methyl-4-nitroaniline in the field of materials science. For instance, studies have shown that this compound can be used as a precursor for the synthesis of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

In the pharmaceutical industry, N-ethyl-3-methyl-4-nitroaniline has been investigated for its potential as a lead compound in drug discovery. Its unique structure allows for the modification of various functional groups to optimize biological activity and pharmacokinetic properties. For example, recent studies have focused on the development of derivatives with improved anti-inflammatory and analgesic properties.

The environmental impact of N-ethyl-3-methyl-4-nitroaniline is another area of active research. While it is not classified as a hazardous substance under current regulations, efforts are being made to develop more sustainable synthesis methods that minimize environmental footprint. Green chemistry principles are being applied to design processes that reduce waste generation and energy consumption.

In conclusion, N-ethyl-3-methyl-4-nitroaniline (CAS No. 52177-09-0) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and properties make it an important intermediate in synthetic chemistry, materials science, and pharmaceutical research. Ongoing studies continue to uncover new applications and improve its synthesis methods, ensuring its relevance in future scientific advancements.